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Introduction Tetrazene, or 1-amino-1(1H-tetrazol-5-yl)-azo-guanidine hydrate, is a high-nitrogen
energetic material widely utilized as a sensitizer in priming compositions for both military and
commercial ammunition.[1][2][3] It is added in small percentages (typically 2-5%) to enhance
the sensitivity of primary explosives like lead styphnate and lead azide to initiation by friction,
impact, or stab.[1][2] The primary function of tetrazene is to lower the activation energy
required for initiation, ensuring reliable detonation of the primer mix. However, tetrazene suffers
from relatively low thermal and hydrolytic stability, which can be a significant drawback in long-
term storage or high-temperature applications.[1][2][4]

Research in this field focuses on understanding the performance of existing tetrazene
formulations and developing more stable alternatives. This document provides an overview of
common tetrazene-based compositions, protocols for its synthesis and characterization, and
information on a promising, more stable alternative, MTX-1.

Data Presentation: Composition and Properties

For research and development, understanding the composition of standard military-grade
primers is essential. The following tables summarize the components of two well-known
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tetrazene-based priming mixtures and compare the physical properties of tetrazene with its
thermally stable alternative, MTX-1.

Table 1: Composition of Standard Tetrazene-Based Priming Mixes

FA956 Percussion NOL-130 Stab

Component . . Function
Primer[1] Primer[1][2][4]

Normal Lead ] ]
37% - Primary Explosive

Styphnate

Basic Lead Styphnate - 40% Primary Explosive

Barium Nitrate 32% 20% Oxidizer

Antimony Sulfide 15% 15% Fuel / Frictionator

Aluminum Powder 7% - Fuel

PETN 5% - Secondary Explosive

Lead Azide - 20% Primary Explosive

| Tetrazene | 4% | 5% | Sensitizer |

Table 2: Comparative Properties of Tetrazene vs. MTX-1
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Property

Full Name

Tetrazene

1-amino-1(1H-
tetrazol-5-yl)-azo-
guanidine hydrate

MTX-1

1-[(2E)-3-(1H-
tetrazol-5-yl)triaz-2-
en-1-
ylidenelmethanedia

Significance

MTX-1is a
derivative of
Tetrazene.[4]

mine
MTX-1 offers
Decomposition Temp. ~90°C (readily)[2][4] >200°C significantly higher
thermal stability.[2]
Confirms higher
DSC Exotherm 144°C 214°C thermal stability of

MTX-1.[2]

Hydrolytic Stability

Decomposes in

boiling water.[2]

Stable in water for
>120 days.[2]

MTX-1 is far superior
for applications in

humid environments.

Impact/Friction

Sensitivity

High

Comparable to

Tetrazene

MTX-1 maintains the
necessary sensitivity

for a primer.[2][3]

| Synthesis | From aminoguanidine salts.[1] | From Tetrazene in a one-step agueous reaction.
[2][4] | MTX-1 can be synthesized from existing Tetrazene stockpiles. |

Experimental Protocols

WARNING: The synthesis, handling, and characterization of tetrazene and related compounds
are extremely hazardous and should only be performed by trained professionals in a properly
equipped laboratory with appropriate safety measures, including remote handling, blast shields,
and personal protective equipment.

Protocol 1: Synthesis of Tetrazene

This protocol is based on the reaction of aminoguanidine bicarbonate with sodium nitrite in a
dilute acetic acid solution.[5][6][7]
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Materials:

Aminoguanidine bicarbonate (34 g)

Distilled water (2500 ml)

Glacial acetic acid (15.7 g)

Sodium nitrite (27.6 g)

3-liter flask, steam bath, filter paper, beaker

Procedure:

Combine 34 g of aminoguanidine bicarbonate, 2500 ml of distilled water, and 15.7 g of
glacial acetic acid in a 3-liter flask.[6]

Gently warm the mixture on a steam bath with occasional swirling until all solids have
dissolved.[6]

Filter the solution while warm to remove any impurities and cool the filtrate to 30°C.[6]

Add 27.6 g of solid sodium nitrite to the solution at once and swirl until it dissolves.[7]

Set the flask aside at room temperature. Precipitation should begin within 3-4 hours. For
optimal yield, allow the solution to stand for a total of 22-24 hours.[5][6]

Collect the precipitated tetrazene product by filtration.

Wash the product thoroughly with cold distilled water multiple times by decantation and on
the filter.[6]

CRITICAL: Dry the product at room temperature. Do not heat tetrazene to dry it, as it is
thermally sensitive. The product should be stored wet with water or a water/alcohol mixture
and away from light and heat.[6][8]

Protocol 2: Characterization of Primary Explosives
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This protocol outlines general methods for evaluating the safety and stability of synthesized
primary explosives like tetrazene.

1. Thermal Stability Analysis (DSC):
e Objective: To determine the exothermic decomposition temperature.

o Method: Differential Scanning Calorimetry (DSC) is used to analyze the thermal stability of
the energetic material.

e Procedure:
o Place a small sample (1-3 mg) into a high-pressure crucible.[9]
o Place the sample in the DSC instrument.
o Heat the sample at a constant rate (e.g., 5 K/minute) under an inert atmosphere.[9]

o Record the heat flow to identify the onset temperature of any exothermic events, which
indicates decomposition.

2. Impact Sensitivity Test:
o Objective: To determine the material's sensitivity to impact.
o Method: A drop-weight impact tester is commonly used.[10]
e Procedure:
o Asmall, precise amount of the material is placed on a steel anvil.
o A specified weight is dropped from varying heights onto the sample.

o The height at which a reaction (e.g., crackling, spark, or detonation) occurs in 50% of trials
(H50) is determined. This requires a statistical method like the Bruceton up-and-down
method.

o Alower H50 value indicates higher sensitivity.
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3. Friction Sensitivity Test:
e Objective: To determine the material's sensitivity to frictional stimuli.

e Method: A friction apparatus (e.g., BAM friction tester) is used, which involves a weighted

porcelain peg moving across a porcelain plate coated with the sample.[10]

e Procedure:

[e]

A small amount of the substance is spread on the porcelain plate.

The weighted peg is drawn across the sample at a constant speed.

[e]

The test is repeated with increasing loads on the peg until a reaction is observed.

(¢]

The lowest load that causes a reaction is recorded as the friction sensitivity.

[¢]

Protocol 3: Safe Handling and Storage of Tetrazene

Handling:

DO NOT SUBJECT TO MECHANICAL SHOCK OR FRICTION.[8]

e Always handle the minimum quantity necessary for the experiment.

o Keep the material wet with water if possible. DO NOT ALLOW TO DRY unless absolutely
necessary for an experiment, and only in small quantities.[8]

e Use non-sparking tools (e.g., wood, plastic).

e Avoid dust formation. If dust is present, remove it by gentle washing or with a HEPA vacuum,

not by sweeping.[8]
o Wear appropriate PPE: safety glasses, impervious gloves, and flame-retardant lab coat.[8]
 All work should be conducted behind a blast shield.

Storage:
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Store in a cool, dry, well-ventilated area away from heat, ignition sources, and light.[8]

Do not store above 60°C (140°F).[8]

Store wetted with water in a sealed, properly labeled container.

The product has a limited storage life, typically around 2 years under proper conditions.[8]

Visualizations
Experimental and Synthetic Workflows

The following diagrams illustrate the logical flow of research and synthesis in the context of
tetrazene-based compositions.
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Caption: High-level workflow for the development of energetic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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